Cas no 1224728-09-9 (Diamido-dPEG 11 diamine)

• Product Name: Diamido-dPEG 11 diamine
• CAS No: 1224728-09-9
• MF: C₃₄H₇₀N₄O₁₃
• MW: 742.938611507416
• MDL: MFCD13184953
• CID: 4786810
• PubChem ID: 329823918
• Update Time: 2026-02-27

Diamido-dPEG 11 diamine Chemical and Physical Properties

Names and Identifiers

• N-[3-[2-[2-(3-aminopropoxy)ethoxy]ethoxy]propyl]-3-[2-[2-[2-[2-[3-[3-[2-[2-(3-aminopropoxy)ethoxy]ethoxy]propylamino]-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanamide
• Diamido-dPEG(R)11-diamine
• GS-9397
• AKOS030213478
• N1,N19-Bis(3-(2-(2-(3-aminopropoxy)ethoxy)ethoxy)propyl)-4,7,10,13,16-pentaoxanonadecanediamide
• SCHEMBL14916381
• MFCD13184953
• G70857
• N1,N19-bis(3-(2-(2-(3-aminopropoxy)ethoxy)ethoxy)propyl)-4,7,10,13,16-pentaoxanonadecane-1,19-diamide
• Diamido-PEG11-diamine
• 1224728-09-9
• Diamido-dPEG 11 diamine

• MDL： MFCD13184953
• Inchi： 1S/C34H70N4O13/c35-7-1-11-41-17-23-47-25-19-43-13-3-9-37-33(39)5-15-45-21-27-49-29-31-51-32-30-50-28-22-46-16-6-34(40)38-10-4-14-44-20-26-48-24-18-42-12-2-8-36/h1-32,35-36H2,(H,37,39)(H,38,40)
• InChI Key： VQBJUJRROIKNNI-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCCN)CCCNC(CCOCCOCCOCCOCCOCCC(NCCCOCCOCCOCCCN)=O)=O

Computed Properties

• Exact Mass: 742.49393830g/mol
• Monoisotopic Mass: 742.49393830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 51
• Rotatable Bond Count: 44
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 212

Diamido-dPEG 11 diamine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on Diamido-dPEG 11 diamine

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 1224728-09-9 and Diamido-dPEG 11 diamine

In the rapidly evolving field of chemical biology and pharmaceutical research, the development of novel compounds and their applications in drug discovery and biotechnology continues to attract significant attention. Among these, the compound with CAS number 1224728-09-9 and the product Diamido-dPEG 11 diamine have emerged as key players in recent studies. This research briefing aims to provide a comprehensive overview of the latest findings related to these substances, highlighting their potential applications, mechanisms of action, and implications for future research.

The compound 1224728-09-9 has recently been investigated for its unique chemical properties and potential therapeutic applications. Preliminary studies suggest that this compound exhibits promising activity in modulating specific biological pathways, making it a candidate for further drug development. Researchers have employed advanced spectroscopic techniques and computational modeling to elucidate its molecular structure and interaction mechanisms, paving the way for targeted modifications to enhance its efficacy and reduce potential side effects.

Diamido-dPEG 11 diamine, a polyethylene glycol (PEG)-based linker, has gained prominence in bioconjugation and drug delivery systems. Its unique amphiphilic properties and biocompatibility make it an ideal candidate for creating stable linkages between therapeutic agents and targeting moieties. Recent studies have demonstrated its utility in improving the pharmacokinetic profiles of various drugs, enhancing their solubility, and reducing immunogenicity. Furthermore, its application in antibody-drug conjugates (ADCs) and nanoparticle-based delivery systems has shown significant promise in preclinical models.

One of the most notable advancements involving Diamido-dPEG 11 diamine is its use in the development of next-generation ADCs. By leveraging its ability to form stable amide bonds with both antibodies and cytotoxic payloads, researchers have achieved improved drug-to-antibody ratios (DARs) and enhanced therapeutic indices. These innovations are particularly relevant in oncology, where ADCs are increasingly being utilized to deliver potent chemotherapeutic agents directly to tumor cells while minimizing off-target effects.

In addition to its role in drug delivery, Diamido-dPEG 11 diamine has also been explored in the field of diagnostics. Its incorporation into fluorescent probes and imaging agents has enabled more precise detection of disease biomarkers, facilitating early diagnosis and personalized treatment strategies. The versatility of this compound underscores its potential to bridge the gap between chemical synthesis and clinical applications.

Looking ahead, the continued exploration of 1224728-09-9 and Diamido-dPEG 11 diamine is expected to yield further breakthroughs in chemical biology and pharmaceutical research. Collaborative efforts between chemists, biologists, and clinicians will be essential to fully realize their therapeutic and diagnostic potential. As these compounds move through the pipeline from bench to bedside, they hold the promise of addressing unmet medical needs and improving patient outcomes across a range of diseases.